AZD-4769

• Molecular Formula: C14H11FN2O2
• Appearance: Solid powder
• synonyms: AZD4769; AZD-4769; AZD 4769.; NONE

Description

AZD-4769 bioactive chemical.

Scientific Research Applications

• Ovarian Carcinoma Treatment:

  • AZD1152, a form of AZD-4769, showed potential in treating cisplatin-resistant ovarian carcinoma. It inhibited cancer cell proliferation and induced apoptosis, particularly when combined with cisplatin, suggesting additive effects. This research implies AZD-4769 could be a promising agent in ovarian cancer therapy (Ma & Li, 2013).

• Renal Cell Carcinoma (RCC) Treatment:

  • The study on AZD-2014, a variant of AZD-4769, demonstrated significant inhibition of RCC cell survival and growth. It disrupted mTORC1/2 assembly and activation and induced RCC cell apoptosis. This suggests its potential use in RCC treatment, especially considering its effectiveness in inhibiting tumor growth in xenograft models (Zheng et al., 2015).

• Colorectal Cancer Treatment:

  • AZD-2014 also demonstrated significant inhibition of colorectal cancer cell growth, both in vitro and in vivo. It blocked mTORC1 and mTORC2 activation in colorectal cancer cells, suggesting its utility in the treatment of this cancer type (Huo et al., 2014).

• KRAS-dependent Tumors:

  • AZD4785, another form of AZD-4769, showed promise in targeting KRAS-dependent tumors. It selectively depleted cellular KRAS mRNA and protein, resulting in inhibition of downstream pathways and antiproliferative effects in KRAS mutant cells. This indicates its potential as a therapeutic for KRAS-driven human cancers (Ross et al., 2017).

• Pulmonary Tuberculosis:

  • AZD-5847, related to AZD-4769, was studied for its pharmacokinetics in patients with tuberculosis. However, its PK/PD profiles were less favorable than other similar drugs, which might explain its poor bactericidal activity in recent studies (Alsultan et al., 2017).

• Ovarian Cancer Treatment:

  • The PI3K/Akt inhibitors, including AZD compounds, showed significance in treating epithelial ovarian carcinoma (EOC). These compounds sensitized chemoresistant ovarian cancer cells to treatment, suggesting their potential as therapeutic agents for ovarian cancer (Wu et al., 2020).

• Breast Cancer Treatment:

  • The AKT inhibitor AZD5363, when combined with paclitaxel, was well tolerated and showed efficacy in patients with metastatic breast cancer. This indicates its potential use in breast cancer treatment, particularly when combined with other drugs (Turner et al., 2015).